Cas no 38710-25-7 (Jacobine N-oxide)

• Product Name: Jacobine N-oxide
• CAS No: 38710-25-7
• MF: C₁₈H₂₅NO₇
• MW: 367.393605947495
• CID: 4733920
• Update Time: 2025-11-02

Jacobine N-oxide Chemical and Physical Properties

Names and Identifiers

• jacobine N-oxide
• (1R,3'S,6R,7R,17R)-7-hydroxy-3',6,7-trimethyl-14-oxidospiro[2,9-dioxa-14-azoniatricyclo[9.5.1.014,17
• Jacobine N-oxide

• Inchi： 1S/C18H25NO7/c1-10-8-18(11(2)26-18)16(21)25-13-5-7-19(23)6-4-12(14(13)19)9-24-15(20)17(10,3)22/h4,10-11,13-14,22H,5-9H2,1-3H3/t10-,11+,13-,14-,17-,18?,19?/m1/s1
• InChI Key： NKRQJWQYBNTAEV-RPYPHQRPSA-N
• SMILES： O1[C@@H](C)C21C(=O)O[C@@H]1CC[N+]3(CC=C(COC([C@@](C)([C@H](C)C2)O)=O)[C@@H]31)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 693
• XLogP3: -0.3
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on Jacobine N-oxide

Exploring Jacobine N-oxide (CAS No. 38710-25-7): Properties, Applications, and Research Insights

Jacobine N-oxide (CAS No. 38710-25-7) is a naturally occurring pyrrolizidine alkaloid derivative that has garnered significant attention in phytochemical and pharmacological research. This compound, structurally related to Jacobine, is characterized by the presence of an N-oxide functional group, which influences its solubility, reactivity, and biological interactions. Researchers are increasingly interested in Jacobine N-oxide due to its potential implications in plant defense mechanisms and its role in ecological interactions.

The chemical structure of Jacobine N-oxide features a pyrrolizidine core, a common motif in bioactive alkaloids. Its N-oxide moiety enhances polarity, making it more water-soluble than its non-oxidized counterpart. This property is crucial for its extraction and purification processes, often involving techniques like column chromatography or HPLC. Recent studies highlight the importance of Jacobine N-oxide in understanding plant-herbivore interactions, as it serves as a deterrent against certain insects due to its potential toxicity.

In the field of natural product chemistry, Jacobine N-oxide is frequently studied alongside other pyrrolizidine alkaloids to evaluate its biosynthetic pathways. Advanced analytical methods such as LC-MS and NMR spectroscopy are employed to identify and quantify this compound in complex plant matrices. The growing demand for plant-derived compounds in pharmaceutical and agrochemical research has further propelled interest in Jacobine N-oxide as a subject of metabolic engineering and synthetic biology.

One of the most searched questions about Jacobine N-oxide revolves around its biological activities. While some pyrrolizidine alkaloids are known for their hepatotoxic effects, the N-oxide derivatives often exhibit modified bioactivity. Current research explores whether Jacobine N-oxide could have applications in plant protection or as a lead compound for drug discovery. However, rigorous toxicological assessments are necessary before any practical applications can be considered.

The market for specialized alkaloids like Jacobine N-oxide is expanding, driven by academic and industrial research. Suppliers often list this compound under categories such as phytochemical reference standards or research chemicals, catering to laboratories focused on natural product isolation. Analytical labs frequently seek high-purity Jacobine N-oxide (CAS No. 38710-25-7) for method development and validation in alkaloid detection protocols.

From an ecological perspective, Jacobine N-oxide contributes to the chemical diversity of plants in the Boraginaceae and Asteraceae families. Its presence in certain medicinal plants has sparked debates about the safety of herbal products containing pyrrolizidine alkaloids. This aligns with the trending topic of plant toxin safety in nutraceuticals and traditional medicines, making Jacobine N-oxide a relevant case study in regulatory discussions.

In summary, Jacobine N-oxide (CAS No. 38710-25-7) represents a fascinating intersection of chemistry, ecology, and pharmacology. Its unique N-oxide functionality distinguishes it from other pyrrolizidine alkaloids, offering researchers a valuable tool for studying plant biochemistry and developing analytical methodologies. As interest in bioactive plant compounds continues to rise, Jacobine N-oxide remains a compound of significant scientific and commercial interest.